Cas no 445264-64-2 (6-Chloro-N-(2-methylphenyl)-2-pyrazinamine)

• Product Name: 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine
• CAS No: 445264-64-2
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• MDL: MFCD13562704
• CID: 4714372
• Update Time: 2025-10-30

6-Chloro-N-(2-methylphenyl)-2-pyrazinamine Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-N-(2-METHYLPHENYL)-2-PYRAZINAMINE
• 6-Chloro-N-(o-tolyl)pyrazin-2-amine
• 6-chloro-N-(2-methylphenyl)pyrazin-2-amine
• 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine

• MDL： MFCD13562704
• Inchi： 1S/C11H10ClN3/c1-8-4-2-3-5-9(8)14-11-7-13-6-10(12)15-11/h2-7H,1H3,(H,14,15)
• InChI Key： MVGHBZIDDTYLSD-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 37.8

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 327.8±42.0 °C at 760 mmHg

6-Chloro-N-(2-methylphenyl)-2-pyrazinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine

Introduction to 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine (CAS No. 445264-64-2)

6-Chloro-N-(2-methylphenyl)-2-pyrazinamine, also known by its CAS number 445264-64-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazinamines, which are known for their diverse biological activities, including antimicrobial and antitumor properties. The chemical structure of 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine features a pyrazine ring substituted with a chloro group and an N-aryl amine moiety, making it a promising candidate for various therapeutic applications.

The synthesis of 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine involves several well-documented methods, including the reaction of 6-chloropyrazine-2-carbonitrile with 2-methylaniline in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield. The structural confirmation of the compound can be achieved through various spectroscopic techniques, such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry), which provide detailed insights into its molecular composition and conformation.

In recent years, 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its antimicrobial activity. Research has shown that this compound exhibits significant inhibitory effects against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This property makes 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine a valuable candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

Beyond its antimicrobial properties, 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine has also been investigated for its antitumor activity. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The antitumor effects are thought to be mediated through multiple mechanisms, such as inducing apoptosis and inhibiting angiogenesis. These findings suggest that 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine could be further developed as a potential anticancer agent.

The pharmacokinetic properties of 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine have also been studied to assess its suitability for clinical applications. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have indicated that 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

The potential therapeutic applications of 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. These trials are focused on both infectious diseases and cancer treatment, reflecting the compound's broad-spectrum biological activity. Preliminary results from these trials have been promising, with some patients showing significant improvements in their conditions.

In conclusion, 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine (CAS No. 445264-64-2) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development in the pharmaceutical industry. Its antimicrobial and antitumor properties, coupled with favorable pharmacokinetic profiles and low toxicity, position it as a potential lead molecule for the treatment of various diseases. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of 6-Chloro-N-(2-methylphenyl)-2-pyrazinamine will emerge, paving the way for innovative medical treatments.